Cas no 923567-57-1 (3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)-
• CAS No: 923567-57-1
• MF: C₁₅H₁₉Cl₂N
• MW: 284.224062204361
• CID: 737220
• PubChem ID: 16046816
• Update Time: 2025-04-19

3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)-
• 3-tert-butyl-1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane
• 923567-57-1
• US8877798, Table 3, Structure 16
• BDBM138170
• DTXSID20581503
• SCHEMBL4183349
• HUWILRCAXKHYEE-UHFFFAOYSA-N
• 3-tert-Butyl-1-(3,4-dichlorophenyl)-3-aza-bicyclo[3.1.0]hexane
• CHEMBL3698963

• Inchi： 1S/C15H19Cl2N/c1-14(2,3)18-8-11-7-15(11,9-18)10-4-5-12(16)13(17)6-10/h4-6,11H,7-9H2,1-3H3
• InChI Key： HUWILRCAXKHYEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C12CN(C(C)(C)C)CC1C2)Cl

Computed Properties

• Exact Mass: 283.0894550g/mol
• Monoisotopic Mass: 283.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2Ų